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Compound of Interest

Compound Name: BI-D1870

Cat. No.: B1684656 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on overcoming solubility challenges encountered when working

with the RSK inhibitor, BI-D1870. The information is presented in a question-and-answer format

to directly address common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility profile of BI-D1870?

A1: BI-D1870 is a lipophilic compound with low aqueous solubility.[1] It is practically insoluble in

water and ethanol but exhibits good solubility in organic solvents like Dimethyl Sulfoxide

(DMSO).[2][3] This characteristic is common among small-molecule kinase inhibitors which are

often designed to bind to the hydrophobic ATP-binding pocket of kinases.[1]

Q2: My BI-D1870 is precipitating when I dilute my DMSO stock solution into an aqueous buffer

for my in vitro assay. What is causing this and how can I prevent it?

A2: This common issue, often referred to as "crashing out," occurs when a compound that is

highly soluble in a strong organic solvent like DMSO is introduced into an aqueous buffer

where its solubility is significantly lower.[1] The abrupt change in solvent polarity causes the

compound to precipitate. To prevent this, it is crucial to minimize the final concentration of

DMSO in your aqueous solution, typically keeping it below 1%. However, for highly insoluble

compounds like BI-D1870, even low percentages of DMSO may not prevent precipitation.
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Q3: What are the recommended solvents for preparing BI-D1870 stock solutions?

A3: The most commonly recommended solvent for preparing BI-D1870 stock solutions is fresh,

anhydrous DMSO.[2] Moisture-absorbing DMSO can reduce the solubility of the compound.[2]

It is also soluble in ethanol, though to a lesser extent than in DMSO, often requiring gentle

warming and sonication.[3]

Q4: I am having trouble dissolving BI-D1870 in DMSO. What can I do?

A4: If you are experiencing difficulty dissolving BI-D1870 in DMSO, you can try the following

troubleshooting steps:

Warming: Gently warm the solution at 37°C for 10 minutes.[3]

Sonication: Use an ultrasonic bath to aid in dissolution.[3][4]

Vortexing: Vigorous vortexing can also help to break down aggregates and facilitate

dissolution.[2]

Q5: How should I store my BI-D1870 stock solutions?

A5: BI-D1870 stock solutions in DMSO can be stored at -20°C for up to one month or at -80°C

for up to two years.[4][5] To avoid repeated freeze-thaw cycles, it is recommended to aliquot

the stock solution into smaller, single-use volumes.[5]

Troubleshooting Guides for Experimental Setups
In Vitro Experiments
Issue: Precipitation of BI-D1870 in cell culture media.

Solution Workflow:
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Precipitation Observed in Media

Verify Final DMSO Concentration
(aim for <0.1% - 1%)

Prepare Intermediate Dilutions
in Media or PBS

If precipitation persists

Add BI-D1870 to Serum-Containing Media
(serum proteins can aid solubility)

Consider a Co-Solvent System
(e.g., with Pluronic F-68)

If still precipitating

Clear Solution Achieved

Click to download full resolution via product page

Caption: Workflow for troubleshooting BI-D1870 precipitation in cell culture media.

Detailed Protocol for Preparing Working Solutions for In Vitro Assays:

Prepare a high-concentration stock solution in 100% DMSO (e.g., 10 mM to 100 mM).[4]

Ensure the compound is fully dissolved, using warming or sonication if necessary.[3]

Perform serial dilutions of the DMSO stock solution to create intermediate concentrations.

For the final working concentration, dilute the intermediate stock into your pre-warmed cell

culture medium. It is crucial to add the BI-D1870 solution to the media with vigorous mixing
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to ensure rapid dispersion.

Visually inspect the final solution for any signs of precipitation before adding it to your cells.

In Vivo Experiments
Issue: Low bioavailability and precipitation of BI-D1870 upon administration.

Solution: For in vivo studies, it is often necessary to use a formulation vehicle that can maintain

the solubility of BI-D1870 in an aqueous environment.

Recommended Formulation Protocols:

Formulation
Component

Protocol 1[4] Protocol 2[2] Protocol 3[4]

Solvent 1 10% DMSO 5% DMSO 10% DMSO

Solvent 2 40% PEG300 40% PEG300
90% (20% SBE-β-CD

in saline)

Solvent 3 5% Tween-80 5% Tween-80 -

Solvent 4 45% Saline 50% ddH₂O -

Final Concentration ≥ 2.5 mg/mL Not specified ≥ 2.5 mg/mL

Experimental Protocol for In Vivo Formulation (Protocol 1):

Start by dissolving BI-D1870 in DMSO to create a stock solution.

Sequentially add PEG300 to the DMSO solution and mix thoroughly until the solution is

clear.

Add Tween-80 to the mixture and continue to mix until a clear solution is achieved.

Finally, add saline to the mixture to reach the final desired volume and concentration.

It is recommended to use the prepared formulation immediately for optimal results.[2]
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BI-D1870's Mechanism of Action: Targeting the RSK
and S6K Signaling Pathways
BI-D1870 is a potent and specific ATP-competitive inhibitor of the p90 ribosomal S6 kinase

(RSK) family of serine/threonine kinases.[6][7] It inhibits all four RSK isoforms (RSK1, RSK2,

RSK3, and RSK4) with IC₅₀ values in the low nanomolar range.[5] RSK is a key downstream

effector of the Ras/MAPK signaling pathway, which is frequently hyperactivated in various

cancers.[6][8] By inhibiting RSK, BI-D1870 can suppress tumor growth and induce apoptosis.

[8]

BI-D1870 also impacts the mTOR/S6K1 signaling pathway, which is a central regulator of cell

growth and proliferation.[9][10] While BI-D1870 directly inhibits RSK, its effects on the mTOR

pathway can lead to the inhibition of protein synthesis and cell cycle progression.[11]

Caption: Simplified signaling pathway showing the inhibitory action of BI-D1870 on RSK.

Quantitative Solubility Data
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes Reference

DMSO 78 199.27

Use fresh,

anhydrous

DMSO as it is

moisture-

absorbing.

[2]

DMSO ≥19.55 ~50 - [3]

DMSO 100 255.48
May require

sonication.
[4]

DMSO 15 ~38.3 - [12]

Ethanol ≥2.5 ~6.4

Requires gentle

warming and

sonication.

[3]

Water Insoluble - - [2]

DMF 10 ~25.5 - [12]

DMSO:PBS (pH

7.2) (1:2)
0.3 ~0.77 - [12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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